N-isopropyl-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide

• IUPAC Name: 2-[3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]-N-propan-2-ylacetamide
• InChI: InChI=1S/C19H20N4O3/c1-12(2)20-16(24)11-23-10-6-9-15(19(23)25)18-21-17(22-26-18)14-8-5-4-7-13(14)3/h4-10,12H,11H2,1-3H3,(H,20,24)
• InChI Key: FWZFNSIKIUOPBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)C3=CC=CN(C3=O)CC(=O)NC(C)C
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

N-isopropyl-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C19H20N4O3 and its molecular weight is 352.394. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolic Studies

In another study, Johnson et al. (2008) investigated the metabolism of a structurally similar compound, focusing on its biotransformation in vitro and in various animals. This research provides insights into the metabolic pathways of such compounds, which is crucial for understanding their pharmacokinetics and potential therapeutic applications (Johnson et al., 2008).

Heterocyclic Chemistry

Faraco et al. (1999) synthesized and characterized nitrogen heterocycles derived from d-galactose, which included derivatives similar to the compound . Their work contributes to the field of heterocyclic chemistry by expanding the understanding of such compounds' synthesis and properties (Faraco et al., 1999).

Catalytic Applications

Research by Li et al. (2015) on ruthenium complexes bearing imidazo[1,2-a]pyridin-2-yl derivatives, including structures related to N-isopropyl-2-(2-oxo-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl)acetamide, demonstrated their effectiveness as catalysts in the transfer hydrogenation of ketones. This study opens up possibilities for using such compounds in catalytic processes, particularly in organic synthesis (Li et al., 2015).

Antimicrobial Activity

The antimicrobial properties of compounds bearing the 1,3,4-oxadiazole moiety were explored by Khalid et al. (2016), who synthesized N-substituted derivatives and tested them against various bacteria. Their findings indicate potential applications of such compounds in developing new antimicrobial agents (Khalid et al., 2016).